Neryl arabinofuranosyl-glucoside
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Overview
Description
Geranyl 6-O-alpha-L-arabinofuranosyl-beta-D-glucopyranoside is a natural product found in Rhodiola sachalinensis, Rhodiola rosea, and Vitis vinifera with data available.
Scientific Research Applications
1. Role in Grapevine Metabolism
Neryl arabinofuranosyl-glucoside is implicated in the chemical diversity of the grapevine metabolome. A study by Bönisch et al. (2014) discovered that a glucosyltransferase in grapes forms geranyl and neryl glucosides during ripening, contributing to the nonvolatile terpene glycoside content in grape cultivars (Bönisch et al., 2014).
2. Hydrolysis by Candida β-Glucosidases
The hydrolysis of grape monoterpenyl glycosides, including neryl glucosides, by Candida β-glucosidases was explored in a study by Gunata et al. (1990). This hydrolysis process is significant for releasing monoterpenols from grape juice extracts (Gunata et al., 1990).
3. Chemoenzymatic Synthesis
Chemoenzymatic synthesis methods for compounds like this compound were explored by Kawahara et al. (2006). They developed a method for beta-glucosidation between nerol and D-glucose, resulting in neryl O-beta-D-glucoside, a key component in synthetic sacranosides (Kawahara et al., 2006).
4. Biosynthesis and Function in Plant Membranes
A study by Warnecke et al. (1997) on the biosynthesis of steryl glucosides, which are characteristic lipids of plant membranes, contributes to the understanding of similar biosynthetic pathways in compounds like this compound (Warnecke et al., 1997).
Properties
CAS No. |
84534-32-7 |
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Molecular Formula |
C21H36O10 |
Molecular Weight |
448.5 g/mol |
IUPAC Name |
(2R,3S,4S,5R,6R)-2-[[(2R,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxymethyl]-6-[(2E)-3,7-dimethylocta-2,6-dienoxy]oxane-3,4,5-triol |
InChI |
InChI=1S/C21H36O10/c1-11(2)5-4-6-12(3)7-8-28-20-19(27)17(25)16(24)14(31-20)10-29-21-18(26)15(23)13(9-22)30-21/h5,7,13-27H,4,6,8-10H2,1-3H3/b12-7+/t13-,14+,15-,16+,17-,18+,19+,20+,21+/m0/s1 |
InChI Key |
AWDKYYYAAQQLEF-XRSPUIAPSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO[C@H]2[C@@H]([C@H]([C@@H](O2)CO)O)O)O)O)O)/C)C |
SMILES |
CC(=CCCC(=CCOC1C(C(C(C(O1)COC2C(C(C(O2)CO)O)O)O)O)O)C)C |
Canonical SMILES |
CC(=CCCC(=CCOC1C(C(C(C(O1)COC2C(C(C(O2)CO)O)O)O)O)O)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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